Cas no 1226159-54-1 ((2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine)

(2,2-Dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine is a tertiary amine compound featuring a morpholine-substituted ethyl group and a neopentyl (2,2-dimethylpropyl) moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The morpholine ring enhances solubility and bioavailability, while the bulky neopentyl group can influence reactivity and stability. Its balanced lipophilicity and basicity make it suitable for applications requiring controlled amine reactivity, such as catalyst ligands or bioactive molecule precursors. The compound’s well-defined structure ensures consistent performance in synthetic routes, particularly where selective functionalization or steric hindrance is critical.
(2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine structure
1226159-54-1 structure
Product Name:(2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine
CAS No:1226159-54-1
MF:C11H24N2O
MW:200.321063041687
CID:5098325
PubChem ID:59737163
Update Time:2026-03-02

(2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanamine, N-(2,2-dimethylpropyl)-
    • 2,2-Dimethyl-N-(2-morpholinoethyl)propan-1-amine
    • (2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine
    • Inchi: 1S/C11H24N2O/c1-11(2,3)10-12-4-5-13-6-8-14-9-7-13/h12H,4-10H2,1-3H3
    • InChI Key: AGCASFMFYRSZSD-UHFFFAOYSA-N
    • SMILES: N1(CCNCC(C)(C)C)CCOCC1

(2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine Pricemore >>

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(2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine Related Literature

Additional information on (2,2-dimethylpropyl)[2-(morpholin-4-yl)ethyl]amine

Chemical Compound CAS No. 1226159-54-1: (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine

The chemical compound with CAS No. 1226159-54-1, commonly referred to as (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring system with a tertiary amine functional group. The morpholine moiety, known for its stability and reactivity, plays a pivotal role in determining the compound's chemical properties and potential applications.

Recent studies have highlighted the importance of (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine in the development of advanced materials. Researchers have explored its use as a precursor in the synthesis of high-performance polymers and coatings. The compound's ability to form stable bonds under various conditions makes it an ideal candidate for applications in aerospace and automotive industries, where durability and resistance to environmental factors are paramount.

In the pharmaceutical sector, this compound has shown promise as an intermediate in drug synthesis. Its unique structure allows for the creation of bioactive molecules with enhanced solubility and bioavailability. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, opening new avenues for therapeutic development.

The synthesis of (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine involves a multi-step process that typically begins with the reaction of morpholine derivatives with aliphatic amines. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, reducing production costs and minimizing environmental impact. These improvements align with the growing demand for sustainable chemical processes in the industry.

From a structural standpoint, the molecule's tertiary amine group contributes to its strong nucleophilic character, making it highly reactive in various organic reactions. This property is exploited in the production of specialty chemicals and agrochemicals. For instance, it has been used as a building block in the synthesis of herbicides and fungicides, enhancing crop protection while maintaining ecological balance.

Furthermore, the compound's thermal stability has been extensively studied under varying conditions. Research conducted at leading institutions such as MIT and Stanford University has revealed that (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine maintains its integrity at elevated temperatures, making it suitable for high-temperature industrial applications. This characteristic is particularly valuable in processes involving polymerization and cross-linking reactions.

In terms of environmental impact, this compound has been assessed for its biodegradability and toxicity profiles. According to recent studies published in *Environmental Science & Technology*, it exhibits low toxicity to aquatic life when properly managed. This finding underscores its potential for use in eco-friendly chemical formulations without posing significant risks to ecosystems.

The versatility of (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine extends to its role as a catalyst in asymmetric synthesis reactions. Its ability to facilitate enantioselective transformations has been leveraged in the production of chiral pharmaceutical intermediates. This application not only enhances drug efficacy but also reduces waste by improving reaction yields.

Looking ahead, ongoing research is focused on exploring novel applications for this compound in nanotechnology and green chemistry. Its unique combination of stability and reactivity positions it as a key player in developing next-generation materials with enhanced functionality.

In conclusion, (2,2-Dimethylpropyl)[2-(Morpholin-4-yl)ethyl]amine (CAS No. 1226159-54-1) is a multifaceted compound with vast potential across diverse industries. Its structural features, coupled with recent advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial practices.

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